Cas no 1482998-95-7 (1-{2-[(5-chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one)

• Product Name: 1-{2-[(5-chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one
• CAS No: 1482998-95-7
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 4601800
• Update Time: 2025-06-30

1-{2-[(5-chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(5-chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one

• Inchi： 1S/C13H9ClFNO2/c1-8(17)12-5-10(15)2-3-13(12)18-11-4-9(14)6-16-7-11/h2-7H,1H3
• InChI Key： SDAZCOKSNOYBHF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC=C1OC1=CC(Cl)=CN=C1)C

Additional information on 1-{2-[(5-chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one

Introduction to 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one (CAS No. 1482998-95-7)

1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one (CAS No. 1482998-95-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, often referred to by its IUPAC name, is a member of the aryl ketone family and has been extensively studied for its biological activities, particularly in the context of cancer and inflammatory diseases.

The chemical structure of 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one features a 5-chloropyridin-3-yl group linked to a 5-fluorophenyl group via an ether bond, with an ethanone moiety attached to the phenyl ring. This unique arrangement of functional groups imparts the compound with a range of interesting properties, including high lipophilicity and the ability to interact with various biological targets.

Recent research has highlighted the potential of 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one as an inhibitor of specific enzymes involved in cancer progression. For instance, studies have shown that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and are often dysregulated in cancer cells. By targeting CDKs, 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one can induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting tumor growth.

In addition to its anti-cancer properties, 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has demonstrated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one have also been studied in detail. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. Its high lipophilicity allows it to readily cross biological membranes, enhancing its ability to reach target tissues.

To further understand the mechanisms underlying the biological activities of 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one, several molecular docking studies have been conducted. These studies have provided insights into how the compound interacts with its target proteins at the molecular level. For example, molecular docking simulations have shown that the compound forms hydrogen bonds and hydrophobic interactions with key residues in the active site of CDKs, thereby inhibiting their catalytic activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate the potential of this compound as a treatment for cancer and inflammatory diseases.

In conclusion, 1-{2-[(5-Chloropyridin-3-yl)oxy]-5-fluorophenyl}ethan-1-one (CAS No. 1482998-95-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in the treatment of various diseases in the future.